Cas no 1248947-94-5 (1-(furan-2-ylmethyl)-4-iodo-1H-pyrazol-5-amine)

• Product Name: 1-(furan-2-ylmethyl)-4-iodo-1H-pyrazol-5-amine
• CAS No: 1248947-94-5
• MF: C₈H₈IN₃O
• MW: 289.073093414307
• CID: 4581012
• Update Time: 2025-10-29

1-(furan-2-ylmethyl)-4-iodo-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(furan-2-yl)methyl]-4-iodo-1H-pyrazol-5-amine
• 1-(furan-2-ylmethyl)-4-iodo-1H-pyrazol-5-amine

• Inchi： 1S/C8H8IN3O/c9-7-4-11-12(8(7)10)5-6-2-1-3-13-6/h1-4H,5,10H2
• InChI Key： LMDYCVCAXVMIFW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CO2)C(N)=C(I)C=N1

Additional information on 1-(furan-2-ylmethyl)-4-iodo-1H-pyrazol-5-amine

Professional Introduction to Compound with CAS No 1248947-94-5 and Product Name: 1-(furan-2-ylmethyl)-4-iodo-1H-pyrazol-5-amine

The compound with the CAS number 1248947-94-5 and the product name 1-(furan-2-ylmethyl)-4-iodo-1H-pyrazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of an iodo substituent and a furan-methyl side chain, make it a promising candidate for further investigation in drug discovery and development.

Pyrazole derivatives have long been recognized for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific arrangement of functional groups in 1-(furan-2-ylmethyl)-4-iodo-1H-pyrazol-5-amine contributes to its unique chemical properties and potential applications. The iodo group at the 4-position of the pyrazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the furan-methyl side chain introduces additional pharmacophoric elements that can interact with biological targets, thereby expanding its therapeutic possibilities.

Recent research in the field of medicinal chemistry has highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications to the pyrazole core can significantly alter its biological activity. For instance, the introduction of halogen substituents, such as the iodo group in 1-(furan-2-ylmethyl)-4-iodo-1H-pyrazol-5-amine, can enhance binding affinity to biological targets. This compound has been explored in various preclinical studies as a potential lead for new drugs targeting diseases such as cancer and inflammatory disorders.

The furan-methyl moiety in this compound is particularly noteworthy, as it has been shown to improve solubility and bioavailability, which are critical factors for drug efficacy. The combination of these structural features makes 1-(furan-2-ylmethyl)-4-iodo-1H-pyrazol-5-amine a versatile scaffold for further chemical modifications. Researchers have utilized this compound as a starting point for synthesizing novel derivatives with enhanced pharmacological properties. These derivatives have shown promise in both in vitro and in vivo studies, indicating their potential as therapeutic agents.

In addition to its applications in drug discovery, 1-(furan-2-ylmethyl)-4-iodo-1H-pyrazol-5-amine has also been investigated for its role in chemical synthesis. The iodo group provides a convenient handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in organic synthesis to construct complex molecular architectures. The furan-methyl side chain can also be modified through various chemical transformations, allowing for the creation of a diverse library of derivatives.

The synthesis of 1-(furan-2-ylmethyl)-4-iodo-1H-pyrazol-5-am ine involves multiple steps that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a pyrazole derivative followed by functionalization at the 4-position with an iodo group. Subsequent introduction of the furan-methyl side chain completes the molecular structure. Each step in this synthesis is carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

Advances in computational chemistry have also played a significant role in understanding the properties of 1-(furan -2 -ylmethyl)-4 -iodo -1 H -pyrazol -5 -amine. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These studies have been instrumental in guiding experimental efforts and improving synthetic strategies.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has been explored as a building block for materials science applications due to its unique structural features. For instance, its ability to undergo cross-coupling reactions makes it suitable for synthesizing polymers and other advanced materials.

Future research on 1-(furan -2 -ylmethyl)-4 -iodo -1 H -pyrazol -5 -amine is expected to focus on expanding its therapeutic applications and exploring new synthetic methodologies. The combination of its structural versatility and biological activity makes it a valuable asset in the pharmaceutical industry. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in drug development and materials science.